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Compound of Interest

Compound Name: 3-Amino-2,4-difluorophenol

Cat. No.: B8757075

Get Quote

CAS: 1427330-97-9 | Formula: C₆H₅F₂NO | M.W.: 145.11 g/mol IUPAC: 3-Amino-2,4-
difluorophenol[1][2][3][4][5]

Executive Summary
3-Amino-2,4-difluorophenol is a high-value pharmacophore used primarily in the

development of kinase inhibitors and metabolically stable bioisosteres.[2][3] Its structure

features a "sandwiched" amino group flanked by two fluorine atoms (positions 2 and 4) and a

meta-positioned hydroxyl group.[2] This unique substitution pattern creates a distinct electronic

environment: the fluorine atoms lower the pKa of the phenol and reduce the nucleophilicity of

the amine through inductive withdrawal and steric shielding, while blocking the classic ortho

positions required for many heterocyclization reactions. Consequently, its reactivity profile is

dominated by regioselective Electrophilic Aromatic Substitution (EAS) at the C6 position and

chemoselective N-functionalization under forcing conditions.

Structural Analysis & Electronic Properties
The "Fluoro-Clip" Effect
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The defining feature of this molecule is the placement of the amino group (C3) between two

fluorine atoms (C2 and C4).

Steric Shielding: The Van der Waals radius of fluorine (1.47 Å) creates a steric barrier around

the nitrogen lone pair, hindering attack on bulky electrophiles.

Electronic Modulation: The strong

-inductive withdrawing effect (-I) of the two ortho-fluorines reduces the basicity of the amine
(estimated pKa of conjugate acid

2.5–3.0, compared to 4.6 for aniline). Conversely, the phenol (C1) is acidified by the ortho-
fluorine (C2) and para-fluorine (C4).

Regiochemical Directing Effects
The reactivity of the aromatic ring is governed by the interplay of the activating donors (OH,

NH₂) and the deactivating/directing fluorines.

Position Electronic Environment Reactivity Status

C1 (OH) Strong Donor (+M)
Nucleophile (O-

alkylation/acylation)

C2 (F) Deactivator (-I), Ortho-director
Blocked (prevents cyclization

with NH₂)

C3 (NH₂) Strong Donor (+M)
Nucleophile (N-

alkylation/acylation)

C4 (F) Deactivator (-I), Ortho-director
Blocked (prevents cyclization

with NH₂)

C5 (H) Meta to OH, Meta to NH₂
Deactivated (unlikely site for

EAS)

C6 (H) Ortho to OH, Para to NH₂
Highly Activated (Primary site

for EAS)
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Critical Insight: The C6 position is the only open site strongly activated by resonance from both

the hydroxyl and amino groups. This makes the molecule a "single-point" nucleophile in EAS

reactions (e.g., nitration, halogenation).

Chemo-Selective Reactivity Modules
Module A: Electrophilic Aromatic Substitution (EAS)
Due to the blocking of C2 and C4, EAS is highly regioselective for C6.

Halogenation: Reaction with

or NCS yields the 6-bromo derivative exclusively.[2][3]

Nitration: Standard nitration (

) targets C6. However, oxidation of the electron-rich ring is a competing side reaction;
protecting the amine (as an acetamide) is recommended before nitration.

Formylation: Vilsmeier-Haack reaction introduces an aldehyde at C6, creating a precursor for

coumarin synthesis (closing with the C1-OH).[2][3]

Module B: N- vs. O-Functionalization
Despite the reduced nucleophilicity of the "sandwiched" amine, it remains the kinetic site of

reaction with acyl chlorides and anhydrides due to the greater nucleophilicity of N vs O.

Selective N-Acylation:

Reagent: 1.0 eq.[6] Acyl chloride, weak base (

), 0°C.
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Outcome: Formation of the acetanilide. The O-acylation is minimized unless excess

reagent is used.[2][3]

Selective O-Alkylation:

Protocol: Requires deprotonation of the phenol. Use

or

in DMF/Acetone followed by alkyl halide.

Note: The N-H protons are less acidic than the O-H, allowing for clean O-alkylation if the

stoichiometry is controlled.

Module C: Heterocycle Limitations
Unlike non-fluorinated aminophenols, 3-Amino-2,4-difluorophenol cannot directly form

benzoxazoles or benzimidazoles involving the C3-amine because the adjacent positions (C2

and C4) are occupied by fluorine.[2][3]

Allowed Cyclizations: Ring closure involving C1-OH and C6-H (e.g., formation of furo[2,3-

b]pyridines or coumarins).[3]

Disallowed Cyclizations: Condensations requiring C2 or C4 attack (e.g., Skraup quinoline

synthesis involving C2/C4 is blocked).

Experimental Protocols
Protocol 1: Synthesis from 2,4-Difluoro-3-
methoxyaniline
The most reliable route avoids the difficult nitration of difluorophenol by starting with the

methoxy-aniline precursor.[2][3]

Demethylation:

Reagents:

(1M in DCM) or Pyridinium Chloride.
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Procedure: Dissolve 2,4-difluoro-3-methoxyaniline in anhydrous DCM at -78°C. Add

(3.0 eq) dropwise. Warm to RT and stir for 12h.

Quench: Pour into ice water. Neutralize with

to pH 7. Extract with EtOAc.[7]

Yield: Typically 85-90%.[2][3]

Purification: Recrystallization from Hexane/EtOAc (the product is sensitive to oxidation; store

under Argon).

Protocol 2: Selective N-Acylation (Drug Scaffold
Synthesis)
This protocol couples the scaffold to a carboxylic acid (common in kinase inhibitor synthesis).

Activation: Dissolve Carboxylic Acid (1.0 eq) in DMF. Add HATU (1.1 eq) and DIPEA (2.0 eq).

Stir for 15 min.

Coupling: Add 3-Amino-2,4-difluorophenol (1.0 eq). Stir at RT for 4–6 h.

Workup: Dilute with water. The product often precipitates. If not, extract with EtOAc.

Note: If O-acylation occurs (observed by LCMS), treat the crude mixture with

in THF/Water for 30 min to selectively hydrolyze the ester back to the phenol, leaving the
amide intact.

Visualization of Reactivity & Synthesis
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Figure 1: Reactivity map illustrating the regioselective "hot spots" (C6) and functionalization

vectors (N/O) relative to the blocking fluorine atoms.[2][3]

Medicinal Chemistry Applications
Kinase Inhibitor Scaffolds
The 3-amino-2,4-difluorophenol moiety is a bioisostere for other aniline fragments found in

VEGFR and BRAF inhibitors (e.g., Regorafenib analogs).

Role of Fluorine: The C2/C4 fluorines protect the metabolic "soft spots" on the ring,

preventing hydroxylation by CYP450 enzymes.

H-Bonding: The fluorine atoms can serve as weak Hydrogen-bond acceptors in the ATP-

binding pocket, while the phenolic OH can act as both a donor and acceptor.[2][3]

Stability & Handling
Oxidation Sensitivity: Like all aminophenols, this compound is prone to oxidation to the

quinone imine upon prolonged exposure to air.

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).
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Safety: Classified as Acute Tox. 4 (Oral/Dermal). It is a skin and eye irritant. Handle in a fume

hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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